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Compound of Interest

Compound Name: UV-123

CAS No.: 122586-52-1

Cat. No.: B570858 Get Quote

Executive Summary
Context: As regulatory bodies like ECHA and the Stockholm Convention tighten restrictions on

persistent organic pollutants (POPs), the pharmaceutical packaging sector faces a critical

transition. The industry standard, UV-328 (Benzotriazole), has been flagged as a Substance of

Very High Concern (SVHC) due to its PBT (Persistent, Bioaccumulative, Toxic) profile. The

Alternative:UV-123 (Aminoether HALS) emerges as the superior candidate for pharmaceutical

applications. Unlike traditional basic HALS (e.g., UV-770), UV-123’s non-basic "NOR" structure

prevents deactivation by acidic drug formulations and significantly reduces leaching risks due

to its higher molecular weight and solubility profile.

Part 1: Chemical Architecture & Mechanism[1]
To understand the environmental and performance differences, we must first analyze the

structural distinctiveness of UV-123 compared to its competitors.

The Competitors
UV-123 (Aminoether HALS):Bis-(1-octyloxy-2,2,6,6-tetramethyl-4-piperidinyl) sebacate.[1][2]

[3][4]

Key Feature: The nitrogen atom is flanked by an alkoxy group (-OR), rendering it non-

basic.
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UV-770 (Standard HALS):Bis(2,2,6,6-tetramethyl-4-piperidinyl) sebacate.

Key Feature: The nitrogen is a secondary amine, making it basic (alkaline).

UV-328 (Benzotriazole):2-(2H-Benzotriazol-2-yl)-4,6-ditert-pentylphenol.

Key Feature: A UV Absorber (UVA) that dissipates energy as heat.[5] It does not scavenge

radicals.

Mechanism of Action: The Denisov Cycle
HALS do not merely block UV light; they chemically scavenge the free radicals generated

during polymer degradation. UV-123 operates via the Denisov Cycle but enters the cycle more

efficiently in acidic environments where standard HALS would be neutralized.

Polymer (P-H) Alkyl Radical (P•)UV/Heat Peroxy Radical (POO•)+ O2

UV-123 (NOR-HALS) Nitroxyl Radical (>N-O•)Activation

Aminoether (>N-OR)

+ P• (Scavenging)+ POO• (Regeneration)

Click to download full resolution via product page

Figure 1: The Regenerative Denisov Cycle.[6] UV-123 (NOR-HALS) cycles between nitroxyl

and aminoether states to neutralize radicals without being consumed, unlike UV-328 which is

sacrificial.

Part 2: Environmental Impact Analysis (PBT
Assessment)
The primary driver for replacing UV-328 is its classification as a PBT substance. Below is a

comparative data synthesis based on REACH and Stockholm Convention dossiers.
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Comparative Data Table
Metric

UV-123
(Aminoether HALS)

UV-328
(Benzotriazole)

UV-770 (Standard
HALS)

CAS Number 129757-67-1 25973-55-1 52829-07-9

Molecular Weight 737 g/mol 351 g/mol 480 g/mol

Log Kow

(Bioaccumulation)

> 6.0 (High, but low

bioavailability)

4.5 – 7.2 (High

Bioaccumulation)
2.4 (Moderate)

Persistence

(Water/Sediment)

High (Poorly

biodegradable)
Very High (vP) Moderate

Regulatory Status
Watch List (General

Chemical)

SVHC (REACH), POP

(Stockholm)
General Chemical

Aquatic Toxicity

(LC50)

Low (due to low

solubility)

High (Toxic to aquatic

life)
Moderate

The "Leaching vs. Toxicity" Paradox
While UV-123 has a high Log Kow (indicating potential for bioaccumulation), its high molecular

weight (737 g/mol ) significantly impedes its transport across biological membranes compared

to UV-328 (351 g/mol ).

UV-328: Easily crosses cell membranes; accumulates in adipose tissue; detected in Arctic

biota.

UV-123: Sterically bulky; significantly lower bioavailability.

Part 3: Pharmaceutical Relevance (Extractables &
Leachables)[8][9]
For drug development professionals, the environmental fate of the stabilizer correlates directly

with patient safety via Extractables and Leachables (E&L) profiles.

The Basicity Advantage
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Pharmaceutical packaging often contains acidic additives or houses acidic drug formulations.

Scenario: A polyolefin bottle stabilized with UV-770 holds an acidic liquid drug.

Reaction: The basic amine in UV-770 reacts with the acid, forming a salt.

Result: The stabilizer precipitates (blooming), the polymer degrades, and the drug is

contaminated with amine salts.

UV-123 Solution: Being non-basic (pKb > 9), UV-123 remains inert, maintaining package

integrity and preventing API (Active Pharmaceutical Ingredient) interaction.

Migration Kinetics
According to the Fickian diffusion model, migration is inversely proportional to molecular

weight.

UV-123 migrates ~30% slower than UV-770 and ~50% slower than UV-328, significantly
reducing the "Leachable" load in the final drug product.

Part 4: Experimental Protocols
To validate these claims in your own lab, use the following self-validating protocols.

Protocol A: Comparative Leaching Study (Adapted from
USP <1663>)
Objective: Quantify the migration potential of UV-123 vs. UV-328 in simulated drug vehicles.

Material Preparation:

Prepare 1mm thick compression-molded plaques of PP (Polypropylene) containing 0.2%

w/w of the target stabilizer.

Extraction Vehicle:

Use 50% Ethanol/Water (Simulating liquid formulations) and IPA (Simulating worst-case).

Conditioning:
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Incubate plaques in sealed glass vials at 55°C for 72 hours (Accelerated Aging).

Quantification (HPLC-UV/MS):

Column: C18 Reverse Phase (e.g., Agilent Zorbax), 150mm x 4.6mm.

Mobile Phase: A: Water (0.1% Formic Acid), B: Acetonitrile. Gradient 50-100% B over 20

min.

Detection:

UV-328: Absorbance at 340 nm.

UV-123: Requires ELSD (Evaporative Light Scattering) or MS (Mass Spec) as it lacks

strong UV chromophores. Critical Step: Do not rely on UV detection for UV-123; this is a

common error.

Protocol B: Ready Biodegradability (OECD 301F)
Objective: Assess environmental persistence.

Inoculum: Activated sludge from a wastewater treatment plant.[7]

Test System: Manometric Respirometry (Oxitop® system).

Concentration: 100 mg/L of test substance.

Duration: 28 days.

Validation: Reference substance (Sodium Benzoate) must reach >60% degradation by day

14.

Expectation: UV-328 will show <10% degradation (Persistent). UV-123 will likely show <20%

(Persistent), confirming that containment (low leaching) is the primary safety mechanism, not

rapid degradation.

Workflow Visualization: E&L Risk Assessment
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Figure 2: Decision Tree for Stabilizer Selection in Pharmaceutical Packaging. High MW and low

basicity drive the selection of UV-123.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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